{2-[4-(2,4,4-Trimethylpentan-2-YL)phenoxy]ethoxy}acetic acid

• CAS No.: 108241-00-5
• Molecular Formula: C18H28O4
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 2-[2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]acetic acid
• InChI: InChI=1S/C18H28O4/c1-17(2,3)13-18(4,5)14-6-8-15(9-7-14)22-11-10-21-12-16(19)20/h6-9H,10-13H2,1-5H3,(H,19,20)
• InChI Key: OIIJTXDGYXEQHS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCC(=O)O

Description

2-(2-(4-(2,4,4-Trimethylpentan-2-yl)phenoxy)ethoxy)acetic acid is an organic compound with the molecular formula C18H28O4. It is known for its unique structure, which includes a phenoxy group and a trimethylpentan-2-yl substituent. This compound is used in various scientific research applications due to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-(4-(2,4,4-Trimethylpentan-2-yl)phenoxy)ethoxy)acetic acid typically involves the reaction of 4-(2,4,4-trimethylpentan-2-yl)phenol with ethylene oxide, followed by the introduction of acetic acid. The reaction conditions often require a catalyst, such as a strong acid or base, to facilitate the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactions using similar synthetic routes. The process is optimized for yield and purity, often involving multiple purification steps such as distillation or crystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-(2-(4-(2,4,4-Trimethylpentan-2-yl)phenoxy)ethoxy)acetic acid undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms to the molecule.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions vary depending on the desired reaction, often involving specific temperatures, solvents, and catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

2-(2-(4-(2,4,4-Trimethylpentan-2-yl)phenoxy)ethoxy)acetic acid is utilized in various scientific research fields, including:

Chemistry: It is used as a reagent or intermediate in organic synthesis.

Biology: It may be used in studies involving enzyme interactions or metabolic pathways.

Medicine: Research may explore its potential therapeutic effects or its role in drug development.

Industry: It can be used in the production of specialty chemicals or materials.

Mechanism of Action

The mechanism of action of 2-(2-(4-(2,4,4-Trimethylpentan-2-yl)phenoxy)ethoxy)acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved may include signal transduction or metabolic processes, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-(2,4,4-Trimethylpentan-2-yl)phenoxy)acetic acid
• 2-(2-(4-(2,4,4-Trimethyl-2-pentanyl)phenoxy)ethoxy)acetic acid
• Bis(2-(2,4,4-trimethyl-2-pentanyl)phenoxy)phosphorothioyl)carbamic acid

Uniqueness

2-(2-(4-(2,4,4-Trimethylpentan-2-yl)phenoxy)ethoxy)acetic acid is unique due to its specific structural features, which confer distinct chemical and biological properties